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Compound of Interest

Compound Name:
3-Methyl-2-

thiophenecarboxaldehyde

Cat. No.: B051414 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

of chemical reagents is paramount for laboratory safety and environmental stewardship. This

guide provides essential, immediate safety and logistical information for the proper disposal of

3-methyl-2-thiophenecarboxaldehyde (CAS No. 5834-16-2), a combustible liquid that

necessitates careful waste management. Adherence to these procedures is crucial for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Disposal Overview
3-Methyl-2-thiophenecarboxaldehyde is classified as a combustible liquid and an irritant to

the skin, eyes, and respiratory system.[1] Improper disposal can lead to significant safety

hazards, including fire and environmental contamination. The primary and mandated disposal

method is through an approved and licensed hazardous waste disposal facility.[2] Under no

circumstances should this chemical be discharged into drains or the environment.

Quantitative Data for Safe Handling and Disposal
A summary of key quantitative data pertinent to the handling and disposal of 3-methyl-2-
thiophenecarboxaldehyde is provided in the table below. A thorough understanding of these

properties is essential for risk assessment and the formulation of disposal strategies.
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Property Value Citation

CAS Number 5834-16-2 [2][3][4][5]

Molecular Formula C6H6OS [3]

Molecular Weight 126.18 g/mol [3]

Flash Point 82 °C (179.6 °F) - closed cup [6]

Physical State Liquid [2]

Appearance
Light yellow to Yellow to

Orange clear liquid
[2]

Density 1.17 g/mL at 25 °C [6]

Solubility in Water Insoluble [2]

Storage Class Code 10 - Combustible liquids [6]

Operational Disposal Plan: Step-by-Step Procedures
This section details the procedural steps for the safe disposal of 3-methyl-2-
thiophenecarboxaldehyde in a laboratory setting.

Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.[6]

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is

recommended, especially if handling outside of a fume hood.[6]

Protective Clothing: A lab coat or chemical-resistant apron.

Waste Collection and Storage
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Container: Collect waste 3-methyl-2-thiophenecarboxaldehyde in a dedicated, properly

labeled, and sealable container. The container must be compatible with the chemical; high-

density polyethylene (HDPE) or glass is recommended.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "3-Methyl-2-thiophenecarboxaldehyde," and the associated

hazards (Combustible, Irritant).

Storage: Store the sealed waste container in a designated satellite accumulation area (SAA)

within the laboratory. This area should be away from heat, sparks, open flames, and

incompatible materials such as strong oxidizing agents, strong bases, and strong reducing

agents.[2] The storage area should be well-ventilated.

Disposal of Small Quantities (e.g., residual amounts)
For small, residual quantities remaining in original containers:

Triple Rinse: The empty container should be triple-rinsed with a suitable solvent (e.g.,

ethanol or acetone).

Collect Rinsate: The solvent rinsate must be collected as hazardous waste in a separate,

appropriately labeled container for flammable liquid waste.

Container Disposal: Once triple-rinsed, the original container can be disposed of as non-

hazardous waste, provided the label is defaced.

Disposal of Large Quantities
Large volumes of 3-methyl-2-thiophenecarboxaldehyde must be disposed of through a

licensed hazardous waste disposal company.

Segregation: Ensure the waste is not mixed with other incompatible waste streams.

Documentation: Maintain a log of the accumulated waste, including the quantity and date of

accumulation.

Arrange Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a certified hazardous waste contractor to schedule a pickup. Provide them
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with the safety data sheet (SDS) for the chemical.

Spill Management
In the event of a spill:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition from the area.

Containment: Use an inert, non-combustible absorbent material such as sand, earth, or

vermiculite to contain the spill.[7]

Collection: Carefully collect the absorbed material into a sealable container for hazardous

waste disposal.

Decontamination: Clean the spill area with a suitable solvent and collect the cleaning

materials as hazardous waste.

Experimental Protocol: On-Site Neutralization (for
skilled personnel only)
While professional disposal is the primary recommendation, on-site neutralization of small

quantities of aldehyde waste may be considered by trained personnel in well-equipped

laboratories. The following protocols are based on general aldehyde chemistry and should be

validated on a small scale before implementation.

Method 1: Oxidation with Potassium Permanganate
This method oxidizes the aldehyde to the corresponding carboxylic acid, which may be less

hazardous.

Materials:

3-Methyl-2-thiophenecarboxaldehyde waste

Potassium permanganate (KMnO4)
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Sodium hydroxide (NaOH) solution (1 M)

Sulfuric acid (H2SO4) solution (1 M)

Stir plate and stir bar

Fume hood

Procedure:

In a fume hood, place the 3-methyl-2-thiophenecarboxaldehyde waste in a suitably sized

flask equipped with a stir bar.

Slowly add an equal volume of 1 M sodium hydroxide solution while stirring.

While continuing to stir, slowly add a 5% aqueous solution of potassium permanganate

portion-wise. The reaction is exothermic; maintain the temperature below 50°C. The purple

color of the permanganate will disappear as it is consumed.

Continue adding the permanganate solution until a faint purple color persists for at least 15

minutes, indicating the complete oxidation of the aldehyde.

Carefully neutralize the resulting solution to a pH of 7 by the slow addition of 1 M sulfuric

acid.

The neutralized solution should be collected as hazardous aqueous waste and disposed of

through your institution's EHS office.

Method 2: Adduct Formation with Sodium Bisulfite
This method forms a solid, less volatile adduct with the aldehyde.

Materials:

3-Methyl-2-thiophenecarboxaldehyde waste

Saturated aqueous solution of sodium bisulfite (NaHSO3)

Ethanol
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Stir plate and stir bar

Buchner funnel and filter paper

Procedure:

In a flask, mix the 3-methyl-2-thiophenecarboxaldehyde waste with an equal volume of

ethanol.

While stirring, slowly add a saturated aqueous solution of sodium bisulfite. A white precipitate

of the bisulfite adduct should form.[8][9]

Continue stirring for 1-2 hours to ensure complete reaction.

Collect the solid precipitate by vacuum filtration using a Buchner funnel.

Wash the solid with a small amount of cold ethanol.

The solid adduct should be collected as solid hazardous waste for professional disposal. The

filtrate should be collected as liquid hazardous waste.

Visualized Disposal Workflow
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of 3-Methyl-2-thiophenecarboxaldehyde.

Caption: Decision workflow for the disposal of 3-Methyl-2-thiophenecarboxaldehyde.
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Caption: Step-by-step spill response plan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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